3-(phenoxymethyl)azetidine-1-carboxamide
Overview
Description
3-(Phenoxymethyl)azetidine-1-carboxamide (PMCA), also known as 3-phenoxymethylazetidine-1-carboxylic acid amide, is a novel synthetic compound that is gaining increasing attention in the scientific community due to its potential applications in a variety of areas. PMCA has been found to have a wide range of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Scientific Research Applications
PMCA has been found to have potential applications in a variety of scientific research areas. It has been used as a substrate for the synthesis of biologically active compounds, such as antibiotics and anti-cancer agents. It has also been studied as a potential inhibitor of enzymes involved in the biosynthesis of fatty acids, and as a possible inhibitor of the enzyme acetylcholinesterase. Additionally, PMCA has been studied as a potential drug for the treatment of Alzheimer’s disease, as well as for its potential to reduce inflammation and oxidative stress.
Mechanism of Action
The exact mechanism of action of PMCA is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids, as well as an inhibitor of the enzyme acetylcholinesterase. Additionally, PMCA has been shown to reduce inflammation and oxidative stress, and to act as an antioxidant.
Biochemical and Physiological Effects
PMCA has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to act as an antioxidant. Additionally, PMCA has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition has been found to have potential therapeutic applications for the treatment of Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The use of PMCA in laboratory experiments has several advantages. It is relatively easy to synthesize, and can be purified by column chromatography. Additionally, its wide range of biochemical and physiological effects makes it a useful tool for a variety of research applications. However, there are some limitations to its use in laboratory experiments. The exact mechanism of action of PMCA is not yet fully understood, and further research is needed to better understand its potential applications. Additionally, PMCA has not yet been approved for use in humans, and further research is needed to determine its safety and efficacy in clinical trials.
Future Directions
There are a number of potential future directions for the research and development of PMCA. Further research is needed to better understand its mechanism of action and potential applications. Additionally, further research is needed to determine its safety and efficacy in clinical trials. Additionally, PMCA could be studied as a potential therapeutic agent for the treatment of Alzheimer’s disease, as well as for its potential to reduce inflammation and oxidative stress. Finally, PMCA could be studied as a potential substrate for the synthesis of biologically active compounds, such as antibiotics and anti-cancer agents.
Synthesis Methods
PMCA can be synthesized through a variety of methods, including the reaction of azetidine-1-carboxylic acid with phenoxyacetic acid. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and the product is then purified by column chromatography. Other methods of synthesis include the reaction of azetidine-1-carboxylic acid with phenoxyacetic anhydride, followed by hydrolysis of the anhydride with aqueous acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(phenoxymethyl)azetidine-1-carboxamide can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Phenol", "Chloromethyl methyl ether", "Azetidine-1-carboxylic acid", "N,N'-Dicyclohexylcarbodiimide (DCC)", "N-Hydroxysuccinimide (NHS)", "Dimethylformamide (DMF)", "Diethyl ether", "Methanol", "Ethyl acetate", "Sodium bicarbonate (NaHCO3)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Synthesis of phenoxymethyl chloride by reacting phenol with chloromethyl methyl ether in the presence of a base such as NaHCO3.", "Step 2: Synthesis of 3-(phenoxymethyl)azetidine-1-carboxylic acid by reacting azetidine-1-carboxylic acid with phenoxymethyl chloride in the presence of a coupling agent such as DCC and a catalyst such as NHS in DMF.", "Step 3: Synthesis of 3-(phenoxymethyl)azetidine-1-carboxamide by reacting 3-(phenoxymethyl)azetidine-1-carboxylic acid with methanol and ethyl acetate in the presence of a base such as NaHCO3 and an acid such as HCl." ] } | |
CAS RN |
2408959-69-1 |
Molecular Formula |
C11H14N2O2 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
